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Compound of Interest

Compound Name: Thiamphenicol Glycinate

Cat. No.: B1213343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

intramuscular (IM) administration of thiamphenicol glycinate in goats. The information is

intended to guide researchers in designing and executing preclinical and clinical studies

involving this antibiotic.

Introduction
Thiamphenicol is a broad-spectrum bacteriostatic antibiotic, an analogue of chloramphenicol,

used in veterinary medicine to treat a variety of bacterial infections.[1] Its glycinate ester,

thiamphenicol glycinate hydrochloride, is a water-soluble form suitable for parenteral

administration.[1] This document outlines the protocol for the intramuscular injection of

thiamphenicol glycinate in goats, including dosage, pharmacokinetic data, and detailed

experimental procedures.

Quantitative Data Summary
The following tables summarize key quantitative data for the intramuscular administration of

thiamphenicol glycinate in goats.

Table 1: Recommended Dosage and Administration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1213343?utm_src=pdf-interest
https://www.benchchem.com/product/b1213343?utm_src=pdf-body
https://www.fao.org/4/w4601e/w4601e0d.htm
https://www.benchchem.com/product/b1213343?utm_src=pdf-body
https://www.fao.org/4/w4601e/w4601e0d.htm
https://www.benchchem.com/product/b1213343?utm_src=pdf-body
https://www.benchchem.com/product/b1213343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Dosage 30 mg/kg body weight [2][3]

Frequency Once daily [2][3]

Duration 5 consecutive days [2][3]

Route of Administration Intramuscular (IM) [2][3]

Table 2: Pharmacokinetic Parameters of Thiamphenicol in Goats after Intramuscular

Administration (30 mg/kg)

Parameter Healthy Goats
Goats with
Pasteurella
multocida infection

Reference

Cmax (µg/mL) 15.25 ± 0.85 11.60 ± 0.63 [2]

Tmax (h) 1.00 ± 0.00 1.00 ± 0.00 [2]

AUC (µg.h/mL) 89.13 ± 5.12 68.74 ± 4.21 [2]

Elimination Half-life

(t½β) (h)
3.84 ± 0.21 3.27 ± 0.18 [2]

Bioavailability (%) 66.63 Not Reported [2][3]

Table 3: In Vitro Efficacy of Thiamphenicol and Related Compounds Against Common Goat

Pathogens
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Pathogen Antibiotic
MIC Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

Reference

Pasteurella

multocida

Chloramphen

icol
Not Specified Not Specified 75% sensitive [4]

Mycoplasma

capricolum

subsp.

capricolum

Chloramphen

icol
Not Specified

Least

effective

Least

effective
[5]

Staphylococc

us aureus

Chloramphen

icol
Not Specified

>90%

sensitive
Not Specified [6]

Mannheimia

haemolytica
Florfenicol 1-8 Not Specified Not Specified [7]

Note: Data for thiamphenicol against specific goat pathogens is limited. Florfenicol is a

structurally related analogue.[8]

Experimental Protocols
Materials

Thiamphenicol glycinate hydrochloride for injection (lyophilized powder)

Sterile Water for Injection (diluent)

Sterile syringes (1 mL, 5 mL, or 10 mL, depending on the calculated volume)

Sterile needles (18-20 gauge, 1-1.5 inch length)[9]

70% Isopropyl alcohol swabs

Animal weighing scale

Appropriate animal restraint equipment

Sharps disposal container
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Drug Reconstitution and Dose Calculation
3.2.1. Reconstitution of Thiamphenicol Glycinate

Thiamphenicol glycinate for injection is typically supplied as a lyophilized powder that

requires reconstitution with a sterile diluent.

Read the manufacturer's instructions: Always refer to the product-specific guidelines for the

recommended diluent and final concentration.

Aseptic Technique: Wipe the rubber stoppers of both the thiamphenicol vial and the diluent

vial with a 70% isopropyl alcohol swab and allow to air dry.[10]

Withdraw Diluent: Using a sterile syringe and needle, draw up the specified volume of Sterile

Water for Injection.

Reconstitute: Inject the diluent into the vial containing the thiamphenicol powder.[10]

Dissolve: Gently swirl the vial until the powder is completely dissolved. Do not shake

vigorously to avoid foaming.[11] The resulting solution should be clear.

3.2.2. Dose Calculation

The volume of the reconstituted drug to be injected is calculated based on the goat's body

weight and the final concentration of the drug solution.

Formula:

Example Calculation:

Goat's Weight: 40 kg

Dosage: 30 mg/kg

Concentration after Reconstitution: 200 mg/mL

Intramuscular Injection Procedure
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Animal Restraint: Properly restrain the goat to ensure the safety of both the animal and the

administrator.

Site Selection: The preferred sites for intramuscular injection in goats are the large muscles

of the neck or the gluteal muscles of the hind limb.[12] Avoid areas with major nerves and

blood vessels.

Site Preparation: Clean the injection site with a 70% isopropyl alcohol swab and allow it to air

dry.

Needle Insertion: Insert the needle deep into the muscle mass at a 90-degree angle to the

skin.

Aspiration: Before injecting, pull back slightly on the syringe plunger to ensure the needle is

not in a blood vessel. If blood appears in the syringe, withdraw the needle and select a new

injection site.

Injection: If no blood is aspirated, slowly and steadily depress the plunger to administer the

medication.

Volume per Site: Do not inject more than 5 mL of the solution at a single site.[9] If the

calculated dose exceeds 5 mL, divide the dose and administer it at two different locations.

Needle Withdrawal and Disposal: After injection, withdraw the needle and safely dispose of

the needle and syringe in a designated sharps container.

Post-Injection: Gently massage the injection site to aid in the dispersion of the medication.

Monitor the animal for any immediate adverse reactions.

Safety and Efficacy
4.1. Efficacy

Thiamphenicol has a broad spectrum of activity against Gram-positive and Gram-negative

bacteria.[1] It is effective against common respiratory and intestinal pathogens in livestock.[1]

The clinical efficacy in goats with respiratory disease caused by susceptible bacteria is
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expected to be high, with plasma concentrations exceeding the Minimum Inhibitory

Concentrations (MICs) for many pathogens.

4.2. Safety and Adverse Effects

General Tolerance: Thiamphenicol is generally well-tolerated in livestock.[1]

Adverse Effects: Potential adverse effects, although rare, can include gastrointestinal

disturbances and, with prolonged use, bone marrow suppression.[13] Allergic reactions are

also possible.[13]

Injection Site Reactions: Intramuscular injections can sometimes cause local tissue irritation

or swelling.[14][15] Following the proper injection technique and volume limitations per site

can minimize these reactions.

Visualizations
Mechanism of Action of Thiamphenicol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8404117/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8404117/
https://www.benchchem.com/product/b1213343#intramuscular-injection-protocol-for-thiamphenicol-glycinate-in-goats
https://www.benchchem.com/product/b1213343#intramuscular-injection-protocol-for-thiamphenicol-glycinate-in-goats
https://www.benchchem.com/product/b1213343#intramuscular-injection-protocol-for-thiamphenicol-glycinate-in-goats
https://www.benchchem.com/product/b1213343#intramuscular-injection-protocol-for-thiamphenicol-glycinate-in-goats
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213343?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

